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For Researchers, Scientists, and Drug Development Professionals

Borane-tetrahydrofuran (borane-THF) is a versatile and widely used reagent in organic

synthesis, prized for its ability to perform a variety of chemical transformations, including

reductions and hydroborations. However, its utility is matched by its significant hazardous

properties, necessitating a thorough understanding and strict adherence to safety protocols.

This technical guide provides a comprehensive overview of the material safety data for borane-

THF solutions, with a focus on quantitative data, safe handling procedures, and emergency

response.

Core Safety & Physical Data
Borane-THF solutions are typically 1M concentrations of borane in tetrahydrofuran. The

hazardous nature of this reagent is a composite of the properties of both borane and the THF

solvent. It is a highly flammable liquid and vapor that reacts violently with water and other protic

solvents, releasing flammable hydrogen gas which can ignite spontaneously.[1] Furthermore,

the THF solvent can form explosive peroxides upon exposure to air, especially after prolonged

storage.[1]
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A summary of the key physical and chemical properties of a typical 1M borane-THF solution is

presented below. This data is essential for the design of safe experimental setups and for

understanding the behavior of the reagent under various conditions.

Property Value Source(s)

Appearance Clear, colorless liquid [2]

Odor
Acrid, similar to

tetrahydrofuran and diborane
[3][4]

Density (at 25°C) 0.876 g/mL [5]

Flash Point (Closed Cup) -17°C to -22°C (1°F to -7.6°F) [2][5]

Boiling Point ~66°C (151°F) (for THF) [5]

Autoignition Temperature 103°C / 217.4°F [6]

Explosion Limits in Air (THF)
Lower: ~2 vol %, Upper: 13 vol

%
[6]

Toxicological Data and Exposure Limits
Exposure to borane-THF can occur via inhalation, ingestion, or skin/eye contact. The solution

and its vapors are irritating to the respiratory tract, skin, and eyes.[2] Inhalation of high

concentrations of THF vapors can lead to central nervous system effects, including nausea,

dizziness, and headache.[2][3]
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Parameter Value Species Source(s)

Oral LD50 (THF) 1650 mg/kg Rat [2]

Inhalation LC50 (THF)
21000 ppm (3-hour

exposure)
Rat [2]

ACGIH TLV-TWA

(THF)
50 ppm N/A [1]

ACGIH TLV-STEL

(THF)
100 ppm N/A [1]

OSHA PEL-TWA

(THF)
200 ppm (590 mg/m³) N/A [3]

OSHA PEL-TWA

(Diborane)
0.1 ppm (0.1 mg/m³) N/A [3]

ACGIH TLV-TWA

(Diborane)
0.1 ppm N/A [3]

Experimental Protocols and Safe Handling
Strict adherence to established protocols is critical when working with borane-THF to mitigate

the inherent risks. The following sections detail essential procedures for handling, storage, and

emergency situations.

Standard Handling and Storage Protocol
All manipulations of borane-THF should be conducted in a well-ventilated fume hood, away

from ignition sources.[7] The reagent is air and moisture-sensitive and should be handled under

an inert atmosphere of dry nitrogen or argon.[7]

Storage:

Store in a tightly sealed, properly labeled container.[7]

Refrigerate at temperatures between 2°C and 8°C to minimize decomposition.
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Store in a designated flammables cabinet, away from incompatible materials.[7]

Periodically test for the presence of peroxides, especially if the container has been opened.

[8]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield are mandatory.[1]

Skin Protection: A flame-retardant lab coat and appropriate chemical-resistant gloves (e.g.,

butyl rubber or Teflon) are required.[1]

Respiratory Protection: For situations with a potential for vapor inhalation, a NIOSH-

approved self-contained breathing apparatus (SCBA) should be used.[7]

Workflow for Safe Handling of Borane-THF
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Review MSDS and SOPs Don Appropriate PPE Work in Fume Hood under Inert Gas Ground and Bond Equipment Dispense Reagent with Non-Sparking Tools Quench Excess Reagent Dispose of Waste Properly Clean and Decontaminate Work Area
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Caption: Workflow for the safe handling of borane-THF solutions.

Emergency Procedures
In the event of an emergency, prompt and correct action is crucial to minimize harm.

Spill Response:

Evacuate: Immediately evacuate the area and alert others.[1]

Ventilate: Ensure the area is well-ventilated.[1]
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Contain: For small spills, cover with a dry, inert absorbent material such as sand or

vermiculite.[2] Do not use combustible materials.

Collect: Using non-sparking tools, carefully collect the absorbed material into a container for

disposal.[2]

Decontaminate: Decontaminate the spill area thoroughly.

Fire Response:

Extinguishing Media: Use dry chemical powder, carbon dioxide, or sand. DO NOT USE

WATER, FOAM, OR HALOGENATED AGENTS.[7]

Firefighter Precautions: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[7]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[8]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek medical attention.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.[8]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[8]

Emergency Response Logic
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Caption: Logical flow for emergency response to incidents involving borane-THF.

Quenching and Disposal Protocol
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Unused or excess borane-THF must be carefully quenched before disposal. This process

generates hydrogen gas and should be performed in a fume hood with no nearby ignition

sources.

Recommended Quenching Procedure:

Cool the borane-THF solution in an ice bath.

Slowly and carefully add a protic solvent, such as methanol or isopropanol, dropwise with

stirring.[9] Be prepared for vigorous gas evolution.

Continue adding the protic solvent until the gas evolution ceases.

The resulting solution can then be neutralized and disposed of in accordance with local

regulations.

Waste Disposal:

All waste materials, including quenched solutions and contaminated absorbents, must be

disposed of as hazardous waste.

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Conclusion
Borane-tetrahydrofuran is an indispensable reagent for many chemical transformations, but its

safe use is paramount. A comprehensive understanding of its physical, chemical, and

toxicological properties, coupled with strict adherence to established handling, storage, and

emergency procedures, is essential for the protection of researchers and the environment. By

implementing the guidelines outlined in this technical guide, scientific professionals can

confidently and safely harness the synthetic power of borane-THF.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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